Cas no 26228-09-1 (2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-)

2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy- structure
26228-09-1 structure
Product Name:2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-
CAS No:26228-09-1
MF:C12H15NO3
MW:221.252403497696
CID:266693
PubChem ID:6433961
Update Time:2025-04-19

2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-
    • 3-(4-ethoxy-3-methylphenyl)-N-hydroxyprop-2-enamide
    • (E)-3-(4-ethoxy-3-methylphenyl)-N-hydroxyprop-2-enamide
    • CINNAMOHYDROXAMIC ACID, 4-ETHOXY-3-METHYL-
    • 4-Ethoxy-3-methylcinnamohydroxamic acid
    • BRN 2652943
    • 3-(4-Ethoxy-3-methylphenyl)-2-propenehydroxamic acid
    • 26228-09-1
    • Inchi: 1S/C12H15NO3/c1-3-16-11-6-4-10(8-9(11)2)5-7-12(14)13-15/h4-8,15H,3H2,1-2H3,(H,13,14)/b7-5+
    • InChI Key: GZQJPGZDCLWDDG-FNORWQNLSA-N
    • SMILES: O(CC)C1C=CC(/C=C/C(NO)=O)=CC=1C

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.105193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.16
  • Refractive Index: 1.579
  • PSA: 58.56
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